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2-hydroxy-4-
Compound Name: isopropenylcyclohexane-1-

carbonyl-CoA

Cat. No.: B1244060

\ J

A comprehensive search for experimental applications of 2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-CoA has yielded limited publicly available data. As
such, detailed application notes and experimental protocols for its specific use are not available
at this time.

While information regarding the direct experimental applications of 2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-CoA is scarce, this document provides a summary of its
known chemical properties and classifications based on available data. This information may
serve as a foundational reference for researchers interested in exploring the potential
applications of this compound.

Chemical Identity and Properties

2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA is chemically classified as a 3-
hydroxyacyl-CoA. It is the result of the formal condensation of the thiol group of coenzyme A
with the carboxyl group of 2-hydroxy-4-isopropenylcyclohexane-1-carboxylic acid.[1] It has
been identified as a mouse metabolite.[1]

Table 1: Chemical Identifiers and Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1244060?utm_src=pdf-interest
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9543316
https://pubchem.ncbi.nlm.nih.gov/compound/9543316
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property

Value

Source

Molecular Formula

C31H50N7018P3S

PubChem

IUPAC Name

S-[2-[3-{[(2R)-4-
[[[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-3-
phosphonooxyoxolan-2-
yllmethoxy-
hydroxyphosphoryl]oxy-
hydroxyphosphoryl]oxy-2-
hydroxy-3,3-
dimethylbutanoyl]lamino]propa
noylamino]ethyl] 2-hydroxy-4-
prop-1-en-2-ylcyclohexane-1-

carbothioate

PubChem

PubChem CID

9543316

[1]

ChEBI ID

CHEBI:29473

[1]

KEGG ID

C11934

[1]

LIPID MAPS ID

LMFA07050178

[1]

Potential Areas of Research

Given its classification as a fatty acyl-CoA, 2-hydroxy-4-isopropenylcyclohexane-1-

carbonyl-CoA could potentially be involved in various metabolic pathways. Research into its

synthesis, degradation, and interaction with enzymes could elucidate its biological role.

Diagram 1: General Acyl-CoA Metabolism

Fatty Acids ATP, Co Acyl-CoA Synthetase

———""——P (e.g., 2-hydroxy-4-isopropenyl
cyclohexane-1-carbonyl-CoA) > Biosynthesis of Complex Lipids

AMP, PPi Acyl-CoA

Acetyl-CoA —» Energy Production (ATP)
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Caption: General overview of fatty acyl-CoA metabolism.
Experimental Protocols:

Due to the absence of specific experimental data for 2-hydroxy-4-isopropenylcyclohexane-
1-carbonyl-CoA, detailed protocols cannot be provided. Researchers interested in studying
this molecule may consider general methodologies for the analysis of acyl-CoAs, such as:

 Liquid Chromatography-Mass Spectrometry (LC-MS): For the detection and quantification of
the compound in biological samples.

e Enzyme Assays: To identify and characterize enzymes that may synthesize or degrade 2-
hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA.

o Metabolic Labeling Studies: Using stable isotopes to trace the metabolic fate of the
isopropenylcyclohexane moiety.

Further research is required to determine the specific biological functions and potential
applications of 2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA. The information
presented here serves as a starting point for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-CoA | C31H50N7018P3S | CID 9543316
- PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: 2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-CoA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244060#experimental-applications-of-2-hydroxy-4-
isopropenylcyclohexane-1-carbonyl-coal]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1244060?utm_src=pdf-body-img
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-body
https://www.benchchem.com/product/b1244060?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/9543316
https://pubchem.ncbi.nlm.nih.gov/compound/9543316
https://www.benchchem.com/product/b1244060#experimental-applications-of-2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-coa
https://www.benchchem.com/product/b1244060#experimental-applications-of-2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-coa
https://www.benchchem.com/product/b1244060#experimental-applications-of-2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-coa
https://www.benchchem.com/product/b1244060#experimental-applications-of-2-hydroxy-4-isopropenylcyclohexane-1-carbonyl-coa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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